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Compound of Interest

Compound Name: CSV0C018875 hydrochloride

Cat. No.: B1669651

Core Compound Identification and Properties

Methyl 3-aminopropanoate hydrochloride is a derivative of the amino acid (-alanine[6]. It is
commonly used in peptide synthesis and as a building block in the creation of more complex
molecules for pharmaceuticals and agrochemicals[9]. Its hydrochloride form enhances its
solubility and stability, making it a versatile reagent in organic chemistry[6][9].

Chemical and Physical Properties

A summary of the key quantitative data for Methyl 3-aminopropanoate hydrochloride is
presented in Table 1.
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Property Value References
Molecular Formula C4H10CINO2 [1]

Molecular Weight 139.58 g/mol [1]

CAS Number 3196-73-4 [1]

Melting Point 103-107 °C

White to off-white crystalline
Appearance [6]
powder or crystals

Purity >98.0% [6]
Storage Temperature 2-8°C [2]
SMILES Cl.COC(=0O)CCN

1S/C4HINO2.CIH/c1-7-4(6)2-
InChl [1]
3-5:/h2-3,5H2,1H3;1H

XPGRZDJXVKFLHQ-
InChlKey [1]
UHFFFAOYSA-N

Synthesis of Methyl 3-aminopropanoate
hydrochloride

The primary method for synthesizing Methyl 3-aminopropanoate hydrochloride is through the
esterification of B-alanine[4]. A detailed experimental protocol is provided below.

Experimental Protocol: Esterification of B-Alanine

This protocol is based on a method that results in a 100% vyield of Methyl 3-aminopropanoate
hydrochloride[3].

Materials:
e [B-Alanine

e Methanol (MeOH)
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» Thionyl chloride (SOCI2)

e Sodium hydroxide (NaOH) solution (for off-gas absorption)
e Round-bottom flask (100 mL)

» Constant-pressure dropping funnel with desiccant tube

* Ice bath

» Reflux condenser

e Stirring apparatus

e Thin-layer chromatography (TLC) plate

e Ninhydrin solution (2% in ethanol)

Procedure:

e To a 100 mL round-bottom flask, add 60 mL of methanol and cool the flask in an ice bath.

e Slowly add 4 mL of thionyl chloride dropwise to the methanol using a constant-pressure
dropping funnel. Ensure the top of the funnel is fitted with a desiccant tube to prevent
moisture from entering the reaction. The off-gas should be absorbed with a NaOH solution.

e Stir the reaction mixture in the ice bath for 1 hour.

» After 1 hour, add 8 mmol of 3-alanine to the mixture and continue stirring at room
temperature for 30 minutes.

o After 30 minutes, heat the reaction system to 66°C and reflux for 6 hours.

e Monitor the reaction progress using TLC. Spot the reaction mixture on a TLC plate and
develop it. Use a 2% ethanol solution of ninhydrin as a color developer. The reaction is
complete when the spot corresponding to the starting material (B-alanine) disappears.
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» Upon completion of the reaction, remove the solvent by distillation to obtain Methyl 3-
aminopropanoate hydrochloride.

Expected Outcome:
This procedure is reported to yield Methyl 3-aminopropanoate hydrochloride at 100%][3].

Applications in Research and Development

Methyl 3-aminopropanoate hydrochloride is a versatile compound with applications in several
areas of chemical and pharmaceutical research.

Peptide Synthesis: It serves as a fundamental building block in solution-phase peptide
synthesis.

» Drug Development: This compound is utilized in the synthesis of various pharmaceuticals,
particularly those targeting neurological disorders[6]. It is also an intermediate in the
synthesis of histone deacetylase inhibitors like Trichostatin A and Trapoxin B[10].

o Biochemical Research: It is used in studies related to amino acid metabolism[6].

o Chemical Synthesis: It can be used in the synthesis of bidentate pyridine-acid ligands and
other complex molecules[4][13].

Visualized Workflows and Pathways
Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of Methyl 3-aminopropanoate
hydrochloride.
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Synthesis Workflow of Methyl 3-aminopropanoate hydrochloride

Methanol and Thionyl Chloride

Stirring at 0°C for 1 hour

Addition of 3-Alanine

Stirring at Room Temperature for 30 mins

Reflux at 66°C for 6 hours

Reaction Monitoring by TLC

Reaction Complete

Solvent Removal

Methyl 3-aminopropanoate hydrochloride

Click to download full resolution via product page

Caption: Synthesis workflow for Methyl 3-aminopropanoate hydrochloride.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1669651?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Role in Peptide Synthesis

This diagram illustrates the role of Methyl 3-aminopropanoate hydrochloride as a building block
in peptide synthesis.

Role in Peptide Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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